Cas no 202195-57-1 (6-Benzoxazolecarbonylchloride, 2-methyl-)

6-Benzoxazolecarbonylchloride, 2-methyl-, is a specialized organic compound primarily used as a reactive intermediate in the synthesis of benzoxazole derivatives. Its key advantages include high reactivity due to the presence of the carbonyl chloride functional group, enabling efficient acylation reactions. The 2-methyl substitution enhances stability and selectivity in targeted chemical transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of benzoxazole scaffolds is required. It is typically handled under controlled conditions due to its moisture sensitivity. Suitable for use in organic synthesis, it offers a reliable route to complex heterocyclic structures with potential bioactive properties.
6-Benzoxazolecarbonylchloride, 2-methyl- structure
202195-57-1 structure
Product Name:6-Benzoxazolecarbonylchloride, 2-methyl-
CAS No:202195-57-1
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD13174295
CID:241039
PubChem ID:45081728
Update Time:2025-05-27

6-Benzoxazolecarbonylchloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzoxazolecarbonylchloride, 2-methyl-
    • 6-Benzoxazolecarbonylchloride,2-methyl-(9CI)
    • 2-methyl-1,3-benzoxazole-6-carbonyl chloride
    • JCERQLRQJYTHQY-UHFFFAOYSA-N
    • 202195-57-1
    • 2-Methyl-benzooxazole-6-carbonyl chloride
    • SCHEMBL7103228
    • MFCD13174295
    • 2-methylbenzo[d]oxazole-6-carbonyl chloride
    • 6-Benzoxazolecarbonyl chloride, 2-methyl-
    • 2-methyl-1, 3-benzoxazole-6-carbonyl chloride
    • 2-METHYL-6-BENZOXAZOLECARBONYL CHLORIDE
    • DTXSID90664812
    • MDL: MFCD13174295
    • Inchi: 1S/C9H6ClNO2/c1-5-11-7-3-2-6(9(10)12)4-8(7)13-5/h2-4H,1H3
    • InChI Key: JCERQLRQJYTHQY-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC2=C(C=1)OC(C)=N2)=O

Computed Properties

  • Exact Mass: 195.00878
  • Monoisotopic Mass: 195.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

6-Benzoxazolecarbonylchloride, 2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR346517-1g
2-Methyl-1,3-benzoxazole-6-carbonyl chloride
202195-57-1 95+%
1g
£283.00 2023-09-02
abcr
AB403790-1 g
2-Methyl-6-benzoxazolecarbonyl chloride
202195-57-1
1 g
€452.00 2023-07-19
Alichem
A081002612-1g
2-Methylbenzo[d]oxazole-6-carbonyl chloride
202195-57-1 98%
1g
$7118.89 2023-09-02
abcr
AB403790-1g
2-Methyl-6-benzoxazolecarbonyl chloride; .
202195-57-1
1g
€452.00 2025-02-21
abcr
AB403790-5g
2-Methyl-6-benzoxazolecarbonyl chloride; .
202195-57-1
5g
€1408.60 2025-02-21
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent